![molecular formula C10H18FNO4S B6209170 tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate CAS No. 2092629-24-6](/img/no-structure.png)
tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate, also known as TBFSP, is a versatile and highly reactive reagent used in organic synthesis. TBFSP is a fluorinated carboxylic acid derivative that has been used in various synthetic transformations and as a catalyst in various reactions, such as nucleophilic fluorination, metal-catalyzed cyclization, and thioetherification. TBFSP has been used to synthesize a wide range of compounds, including pharmaceuticals, agrochemicals, and materials. In addition, TBFSP has been used in the synthesis of fluorinated compounds and as a catalyst for the synthesis of peptides and peptidomimetics.
Scientific Research Applications
Tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate has been used in a variety of scientific research applications, including the synthesis of fluorinated compounds, peptides, and peptidomimetics. In addition, this compound has been used as a catalyst in nucleophilic fluorination reactions and metal-catalyzed cyclization reactions. This compound has also been used in the synthesis of pharmaceuticals, agrochemicals, and materials.
Mechanism of Action
Tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate is a highly reactive reagent that can be used in various synthetic transformations. The mechanism of action of this compound depends on the reaction it is used in. In general, this compound is a nucleophile and can act as a Lewis acid or a Bronsted acid depending on the reaction conditions. In nucleophilic fluorination reactions, this compound acts as a Lewis acid to activate the fluorine molecule and facilitate the formation of a covalent bond between the fluorine and the substrate. In metal-catalyzed cyclization reactions, this compound acts as a Bronsted acid to protonate the substrate and facilitate the formation of a cyclic product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known that this compound is a highly reactive reagent and should be handled with caution. In addition, this compound should not be ingested or applied to the skin, as it may cause irritation.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate in lab experiments include its versatility, its reactivity, and its ability to catalyze a variety of reactions. This compound is also relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in lab experiments. This compound is a highly reactive reagent and should be handled with caution. In addition, this compound should not be ingested or applied to the skin, as it may cause irritation.
Future Directions
There are a number of potential future directions for the use of tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate in scientific research. For example, this compound could be used in the synthesis of new compounds, such as peptidomimetics and fluorinated compounds. In addition, this compound could be used as a catalyst in other reactions, such as metal-catalyzed cyclization reactions or in the synthesis of pharmaceuticals, agrochemicals, and materials. Finally, this compound could be used to study the biochemical and physiological effects of fluorinated compounds.
Synthesis Methods
Tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate is a versatile reagent that can be synthesized from a variety of starting materials. The most common method of synthesis is the reaction of tert-butyl chloride with a fluorosulfonylmethylpyrrolidine. This reaction yields a mixture of the desired this compound and the side product tert-butyl-2-chloropyrrolidine-1-carboxylate. The desired product can be isolated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate involves the reaction of tert-butyl pyrrolidine-1-carboxylate with fluorosulfonyl chloride in the presence of a base to form tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate.", "Starting Materials": [ "tert-butyl pyrrolidine-1-carboxylate", "fluorosulfonyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add tert-butyl pyrrolidine-1-carboxylate to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add fluorosulfonyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract with a suitable solvent (e.g. dichloromethane)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the organic layer under reduced pressure to obtain tert-butyl 2-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate as a white solid" ] } | |
CAS RN |
2092629-24-6 |
Molecular Formula |
C10H18FNO4S |
Molecular Weight |
267.3 |
Purity |
95 |
Origin of Product |
United States |
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